Cas no 139266-03-8 (4-Isoquinolinethiol)

• Product Name: 4-Isoquinolinethiol
• CAS No: 139266-03-8
• MF: C₉H₇NS
• MW: 161.223580598831
• CID: 1265721
• Update Time: 2024-08-04

4-Isoquinolinethiol Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinethiol
• isoquinoline-4-thiol

• Inchi： 1S/C9H7NS/c11-9-6-10-5-7-3-1-2-4-8(7)9/h1-6,11H
• InChI Key： ZICRGAIPNXRJPN-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C(S)=CN=1

Computed Properties

• Exact Mass: 161.03001

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 320.7±15.0 °C(Predicted)
• PSA: 12.89
• pka: 2.02±0.30(Predicted)